Cas no 2229003-01-2 (1-2-(3-bromo-4-fluorophenyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(3-bromo-4-fluorophenyl)ethylcyclopropan-1-ol
• CAS No: 2229003-01-2
• MF: C₁₁H₁₂BrFO
• MW: 259.114786148071
• CID: 6217863
• PubChem ID: 165688110
• Update Time: 2025-10-29

1-2-(3-bromo-4-fluorophenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-bromo-4-fluorophenyl)ethylcyclopropan-1-ol
• 2229003-01-2
• 1-[2-(3-bromo-4-fluorophenyl)ethyl]cyclopropan-1-ol
• EN300-1905955

• Inchi： 1S/C11H12BrFO/c12-9-7-8(1-2-10(9)13)3-4-11(14)5-6-11/h1-2,7,14H,3-6H2
• InChI Key： DHUSCXNAHZKCQZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCC1(CC1)O)F

Computed Properties

• Exact Mass: 258.00556g/mol
• Monoisotopic Mass: 258.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-2-(3-bromo-4-fluorophenyl)ethylcyclopropan-1-ol

Comprehensive Guide to 1-2-(3-bromo-4-fluorophenyl)ethylcyclopropan-1-ol (CAS No. 2229003-01-2): Properties, Applications, and Market Insights

1-2-(3-bromo-4-fluorophenyl)ethylcyclopropan-1-ol (CAS No. 2229003-01-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopropane and bromo-fluorophenyl structure, is widely studied for its potential applications in drug discovery and material science. Below, we delve into its chemical properties, synthesis methods, applications, and current market trends.

The molecular formula of 1-2-(3-bromo-4-fluorophenyl)ethylcyclopropan-1-ol includes a cyclopropyl ring attached to a bromo-fluorophenyl group, which contributes to its distinct reactivity and stability. Researchers often explore its role as an intermediate in synthesizing bioactive molecules, particularly in the development of small-molecule therapeutics. Its structural features make it a valuable candidate for modulating biological targets, such as enzymes and receptors.

One of the key reasons for the growing interest in CAS No. 2229003-01-2 is its potential in central nervous system (CNS) drug development. The fluorophenyl moiety enhances blood-brain barrier permeability, a critical factor in designing drugs for neurological disorders. Additionally, the bromine substituent offers opportunities for further functionalization via cross-coupling reactions, making it a versatile building block in medicinal chemistry.

From a synthetic perspective, 1-2-(3-bromo-4-fluorophenyl)ethylcyclopropan-1-ol can be prepared through multi-step organic reactions, including Grignard reactions and cyclopropanation techniques. Researchers often optimize these methods to improve yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical applications. Recent advancements in flow chemistry have also streamlined its production, reducing waste and enhancing scalability.

Beyond pharmaceuticals, this compound finds utility in agrochemical research, where its structural motifs are explored for developing novel pesticides and herbicides. The halogenated aromatic component contributes to its bioactivity, offering potential solutions for crop protection. Furthermore, its stability under various environmental conditions makes it a promising candidate for material science applications, such as polymer additives or specialty coatings.

The market demand for 1-2-(3-bromo-4-fluorophenyl)ethylcyclopropan-1-ol is steadily increasing, driven by the expanding pharmaceutical and agrochemical sectors. Key players in the chemical industry are investing in R&D to explore its full potential, while academic institutions continue to publish studies on its synthetic pathways and biological activities. As regulatory agencies emphasize safer and more efficient chemical processes, this compound’s role in green chemistry initiatives is also being evaluated.

For researchers and industry professionals, sourcing high-quality CAS No. 2229003-01-2 is critical. Reputable suppliers provide analytical data, including NMR and HPLC spectra, to ensure consistency and purity. Additionally, computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets, accelerating drug discovery efforts.

In conclusion, 1-2-(3-bromo-4-fluorophenyl)ethylcyclopropan-1-ol (CAS No. 2229003-01-2) represents a fascinating area of research with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical structure and versatility make it a valuable asset for scientists exploring innovative solutions to global challenges. As the demand for specialized intermediates grows, this compound is poised to play a pivotal role in advancing scientific and industrial progress.